Cas no 954235-68-8 (2-Chloro-4-(3-chlorophenyl)pyrimidine)

• Product Name: 2-Chloro-4-(3-chlorophenyl)pyrimidine
• CAS No: 954235-68-8
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD09861443
• CID: 4780665
• Update Time: 2025-06-25

2-Chloro-4-(3-chlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chlorophenyl)pyrimidine
• Pyrimidine, 2-chloro-4-(3-chlorophenyl)-
• 2-Chloro-4-(3-chlorophenyl)pyrimidine

• MDL： MFCD09861443
• Inchi： 1S/C10H6Cl2N2/c11-8-3-1-2-7(6-8)9-4-5-13-10(12)14-9/h1-6H
• InChI Key： NGTDEZVOLIDDMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CN=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Chloro-4-(3-chlorophenyl)pyrimidine

2-Chloro-4-(3-chlorophenyl)pyrimidine (CAS No. 954235-68-8): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2-Chloro-4-(3-chlorophenyl)pyrimidine (CAS No. 954235-68-8) stands out as a pivotal intermediate with broad applications in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and dual chloro substitutions, is a cornerstone in the synthesis of complex molecules. Its molecular structure, C10H6Cl2N2, offers unique reactivity, making it a sought-after reagent for cross-coupling reactions and heterocyclic derivatization.

The growing demand for 2-Chloro-4-(3-chlorophenyl)pyrimidine is driven by its role in developing kinase inhibitors and antiviral agents, topics frequently searched in academic and industrial circles. Researchers often query terms like "pyrimidine derivatives in drug discovery" or "chlorophenyl pyrimidine applications", reflecting its relevance in cutting-edge science. Its stability under diverse reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

From an SEO perspective, keywords such as "buy 2-Chloro-4-(3-chlorophenyl)pyrimidine" and "CAS 954235-68-8 supplier" rank highly, indicating commercial interest. Environmental and regulatory trends also influence searches, with phrases like "green synthesis of chlorinated pyrimidines" gaining traction. This aligns with the industry’s shift toward sustainable methodologies, such as catalytic C-H activation and microwave-assisted synthesis.

Analytical data for CAS No. 954235-68-8 reveals a melting point range of 98–102°C and a purity typically exceeding 98% (HPLC). These specifications cater to stringent quality requirements in API manufacturing. The compound’s lipophilicity (LogP ~3.2) and hydrogen-bond acceptor count (2) are critical parameters for drug designers, often explored in queries like "pyrimidine ADME properties".

Innovative applications include its use in OLED materials and photoactive compounds, addressing the surge in searches for "organic electronics building blocks". Patent analyses show a steady rise in filings incorporating this scaffold, particularly in cancer therapeutics and crop protection agents. This dual-sector relevance underscores its economic importance.

Handling 2-Chloro-4-(3-chlorophenyl)pyrimidine requires standard laboratory precautions, with SDS emphasizing proper ventilation and PPE. Its classification as non-hazardous under normal conditions boosts its adoption in automated synthesis platforms. For researchers, resources like "pyrimidine NMR spectra databases" or "chlorophenyl substitution patterns" are frequently cited to streamline workflow integration.

In summary, CAS No. 954235-68-8 exemplifies how targeted heterocycles bridge academic inquiry and industrial innovation. Its multifaceted roles—from medicinal chemistry to material science—ensure its prominence in both literature and commerce, answering the demand for specialty chemicals that drive modern scientific progress.